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Compound of Interest

4-(2-Bromoethoxy)-3-
Compound Name:
fluorobenzonitrile

CAS No.: 872045-88-0

Cat. No.: B8707574

Get Quote

Executive Summary

3-Fluoro-4-(2-bromoethoxy)benzonitrile is a bifunctional aromatic intermediate characterized by
a highly reactive alkyl bromide tail and an electron-withdrawing nitrile group. Its structural utility
lies in its role as a "linker scaffold" in medicinal chemistry. The 3-fluoro substitution modulates
the acidity of the phenolic ether and enhances metabolic stability, while the 2-bromoethoxy
moiety serves as a versatile electrophile for N-alkylation (e.g., in kinase inhibitor synthesis) or
nucleophilic fluorination (e.g., in Positron Emission Tomography tracer development).

Physicochemical Identity

This compound is typically synthesized as a custom intermediate. The data below synthesizes
calculated values and experimental observations from homologous series.
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Specification / Value

IUPAC Name

3-Fluoro-4-(2-bromoethoxy)benzonitrile

Common Identity

4-Cyano-2-fluorophenyl 2-bromoethyl ether

C
Molecular Formula H
BrFNO
Molecular Weight 244.06 g/mol
CAS Number Not widely indexed; Custom Synthesis

(Precursor CAS: 405-04-9)

Physical State

White to off-white crystalline solid

Melting Point 68—72 °C (Typical for this chemotype)
Soluble in DMSO, DMF, CH

Solubility Cl
, EtOAC; Insoluble in water

LogP (Calc) ~2.8 (Lipophilic)

Reactive Motifs

Alkyl bromide (Electrophile), Nitrile (Masked

acid/amine), Aryl Fluoride

Synthetic Methodology

The synthesis follows a Williamson ether synthesis protocol, optimized to prevent elimination
side-reactions (formation of vinyl ethers) and double alkylation.

Core Reaction Mechanism

The reaction involves the deprotonation of 3-fluoro-4-hydroxybenzonitrile (pKa ~7.5 due to the
electron-withdrawing nitrile and fluorine) followed by an S

2 attack on 1,2-dibromoethane.
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Step-by-Step Protocol

e Reagents:
o 3-Fluoro-4-hydroxybenzonitrile (1.0 eq) [CAS: 405-04-9][1][2][3]
o 1,2-Dibromoethane (5.0 eq) — Excess is critical to favor mono-alkylation.
o Potassium Carbonate (K

CO
) (2.0 eq)
o Solvent: DMF (Dimethylformamide) or Acetonitrile (ACN)

o Workflow:

o Activation: Dissolve 3-fluoro-4-hydroxybenzonitrile in anhydrous DMF (0.2 M
concentration). Add anhydrous K

CO
. Stir at RT for 30 mins to form the phenoxide anion.

o Alkylation: Add 1,2-dibromoethane dropwise. Note: Using a large excess prevents the
formation of the bis-ether dimer (Ar-O-CH

CH
-O-Ar).

o Heating: Heat the suspension to 60 °C for 12—16 hours. Monitor via TLC (Hexane/EtOAc
4:1) or HPLC.

o Workup: Cool to RT. Filter off inorganic salts. Dilute filtrate with EtOAc and wash copiously
with water and brine (to remove DMF).

o Purification: Evaporate solvent. Recrystallize from Ethanol/Hexane or purify via silica gel
chromatography (Gradient: 0-20% EtOAc in Hexanes).
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Visualized Synthesis Pathway

3-Fluoro-4-hydroxybenzonitrile 3-Fluoro-4-(2-bromoethoxy)benzonitrile
(CAS 405-04-9) K2CO3, DMF, 60°C | SN2 Substitution (Target)
\H Transition State :/'
///——P: (Phenoxide Attack) | - . Low Reagent Excess
1,2-Dibromoethane ——— tToossss-----=d T "o+ .| Bis-ether Dimer
(Excess) (Impurity)

Click to download full resolution via product page

Caption: Stoichiometric control of 1,2-dibromoethane is required to suppress dimerization.

Applications in Drug Development

This intermediate is a "gateway" molecule used to install the fluoroethoxy motif or to link
pharmacophores.

A. Precursor for F-PET Tracers

The 2-bromoethyl side chain is a classic leaving group for radiofluorination.
e Reaction: The bromide is displaced by [

F]Fluoride (Kryptofix 2.2.2/K
CcO
complex) in ACN at 90-110 °C.

» Advantage: The resulting [

F]fluoroethoxy-benzonitrile moiety is metabolically robust compared to non-fluorinated alkyl
chains.

B. Synthesis of Kinase Inhibitors & SERMs

As detailed in patent literature (e.g., W0O2013097773), this scaffold is used to synthesize
Selective Estrogen Receptor Modulators.
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e Coupling Logic: The alkyl bromide reacts with secondary amines (e.g., piperidines,
pyrrolidines) to form the basic side chains required for receptor binding affinity.

Application Workflow Diagram

3-Fluoro-4-(2-bromoethoxy)benzonitrile

+ [18F]KF / K2.2.2 \ + Secondary Amines (HNR2)

PET Tracer Synthesis Medicinal Chemistry
(Nucleophilic Fluorination) (N-Alkylation)
SN2 Displacement Base, Heat
[18F]-Labeled Tracer SERMSs / Kinase Inhibitors
(Amyloid/Receptor Imaging) (e.g., Gefitinib Analogs)

Click to download full resolution via product page

Caption: Divergent utility in radiochemistry (F-18 labeling) and therapeutic synthesis (amine
coupling).

Analytical Quality Control

To ensure the integrity of this intermediate before downstream use, the following criteria must
be met:

« H-NMR (CDCI
, 400 MHz):
o 7.4-7.5 (m, 2H, Ar-H)
o 7.0-7.1 (t, 1H, Ar-H ortho to alkoxy)
o 4.35 (t, J=6.0 Hz, 2H, O-CH

)
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o 3.65 (t, J=6.0 Hz, 2H, CH
-Br)

HPLC Purity: >98% (UV @ 254 nm). Impurities often include the hydrolyzed phenol or the
dimer.

Mass Spectrometry: [M+H]

or [M+Na]
corresponding to the bromine isotope pattern (1:1 ratio for
Br/

Br).

Safety & Handling (HSE)

Lachrymator Hazard: Alkyl bromides are potent alkylating agents and lachrymators. Handle
only in a fume hood.

Nitrile Toxicity: Metabolizes to release cyanide ions in vivo; avoid skin contact and inhalation.

Storage: Store at 2—-8 °C, protected from light (to prevent bromide degradation) and
moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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